molecular formula C22H22N2O4 B285106 Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate

Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate

Cat. No. B285106
M. Wt: 378.4 g/mol
InChI Key: NUFSLXQMZOYUNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate, also known as EMAQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EMAQ belongs to the quinoline class of compounds and has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate is not fully understood, but several studies have suggested that it may act by inhibiting the activity of various enzymes and signaling pathways involved in cancer progression and inflammation. For example, Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. Additionally, Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been shown to inhibit the activity of inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development of various inflammatory diseases.
Biochemical and Physiological Effects:
Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been shown to exhibit a range of biochemical and physiological effects. For example, Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for the treatment of cancer. Additionally, Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. Furthermore, Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been shown to modulate the expression of various genes involved in cancer progression and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate is its potent anticancer and anti-inflammatory activity, which makes it a potential candidate for the treatment of various diseases. Additionally, Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

Several future directions for the research on Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate can be identified. Firstly, further studies are needed to elucidate the exact mechanism of action of Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate, which will help in the development of more effective therapeutic strategies. Additionally, the pharmacokinetics and toxicity of Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate need to be further investigated to determine its suitability for clinical use. Furthermore, the development of novel Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate derivatives with improved solubility and bioavailability may lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis of Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction of 8-ethyl-4-hydroxyquinoline-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-aminobenzoic acid methyl ester to form the intermediate product, which is subsequently treated with sodium ethoxide to yield Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate.

Scientific Research Applications

Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have reported that Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, Ethyl 8-ethyl-4-{[4-(methoxycarbonyl)phenyl]amino}quinoline-3-carboxylate has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

properties

Molecular Formula

C22H22N2O4

Molecular Weight

378.4 g/mol

IUPAC Name

ethyl 8-ethyl-4-(4-methoxycarbonylanilino)quinoline-3-carboxylate

InChI

InChI=1S/C22H22N2O4/c1-4-14-7-6-8-17-19(14)23-13-18(22(26)28-5-2)20(17)24-16-11-9-15(10-12-16)21(25)27-3/h6-13H,4-5H2,1-3H3,(H,23,24)

InChI Key

NUFSLXQMZOYUNX-UHFFFAOYSA-N

SMILES

CCC1=CC=CC2=C(C(=CN=C21)C(=O)OCC)NC3=CC=C(C=C3)C(=O)OC

Canonical SMILES

CCC1=C2C(=CC=C1)C(=C(C=N2)C(=O)OCC)NC3=CC=C(C=C3)C(=O)OC

Origin of Product

United States

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